Cas no 53404-11-8 (1H-Imidazole-1-ethanol, phosphate (salt))

• Product Name: 1H-Imidazole-1-ethanol, phosphate (salt)
• CAS No: 53404-11-8
• MF: C₅H₁₁N₂O₅P
• MW: 210.125002145767
• CID: 375628
• PubChem ID: 90479318
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol, phosphate (salt) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol, phosphate (salt)
• 1H-Imidazole-1-ethanol, phosphate
• 2-imidazol-1-ylethyl dihydrogen phosphate
• DTXSID00892381
• 53404-11-8
• UNII-46K2MA22WS
• 46K2MA22WS
• 2-(1H-Imidazol-1-yl)ethanol phosphate (1:1)
• Imidazolylethanol phosphate
• 1H-Imidazole-1-ethanol phosphate salt
• Q21547089

• Inchi： 1S/C5H8N2O.H3O4P/c8-4-3-7-2-1-6-5-7;1-5(2,3)4/h1-2,5,8H,3-4H2;(H3,1,2,3,4)
• InChI Key： KCHCFUUFLNACKP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.OCCN1C=NC=C1

Computed Properties

• Exact Mass: 147.068414
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 94.39000
• LogP: -0.00760